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Compound of Interest

2-Chloro-3-methoxy-5-
Compound Name:
nitropyridine

cat. No.: B1323517

An In-depth Technical Guide on the GHS Hazard Classification of 2-Chloro-3-methoxy-5-
nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) hazard classification for 2-Chloro-3-methoxy-
5-nitropyridine (CAS No: 75711-00-1). The information is intended for researchers, scientists,
and professionals in drug development to ensure safe handling and use of this compound.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Chloro-3-methoxy-5-nitropyridine is
presented in the table below. These properties are essential for understanding the compound's
behavior and potential exposure routes.
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Property Value Source

Molecular Formula C6H5CIN203 PubChem

Molecular Weight 188.57 g/mol PubChem[1]

Appearance Yellow crystalline solid Chemical Supplier Data
Melting Point 104-106 °C Chemical Supplier Data[2]
Boiling Point Not available -

Soluble in organic solvents
N such as methanol and ) )
Solubility ) ) Chemical Supplier Data[2]
dichloromethane; slightly

soluble in water.

GHS Hazard Classification

2-Chloro-3-methoxy-5-nitropyridine has been classified under the GHS framework based on
its potential health hazards. The following table summarizes its classification, corresponding
hazard statements, and pictograms.
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Hazard
Hazard GHS .
Hazard Class . Signal Word Statement (H-
Category Pictogram
Code)
Acute Toxicity, Exclamation ) H302: Harmful if
Category 4 Warning
Oral Mark swallowed[2]
. ) H312: Harmful in
Acute Toxicity, Exclamation ) )
Category 4 Warning contact with
Dermal Mark )
skin[2]
Skin )
] o Exclamation ) H315: Causes
Corrosion/Irritatio  Category 2 Warning o
Mark skin irritation[2]
n
Serious Eye ] H319: Causes
Exclamation ) .
Damage/Eye Category 2A Mark Warning serious eye
ar
Irritation irritation[2]
Acute Toxicity, Exclamation _ H332: Harmful if
) Category 4 Warning )
Inhalation Mark inhaled[2]
Specific Target
o ] H335: May
Organ Toxicity Exclamation ) )
) Category 3 Warning cause respiratory
(Single Mark o
irritation[2]
Exposure)

Precautionary Statements

The precautionary statements provide recommended measures to minimize or prevent adverse
effects resulting from exposure to 2-Chloro-3-methoxy-5-nitropyridine.
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Type P-Code Precautionary Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[3]
Wash skin thoroughly after
P264 _
handling.[2]
Do not eat, drink or smoke
P270 _ _
when using this product.[4]
Use only outdoors or in a well-
P271 _
ventilated area.[3]
Wear protective gloves/
P280 protective clothing/ eye
protection/ face protection.[3]
IF SWALLOWED: Get medical
Response P301 + P317
help.[2]
IF ON SKIN: Wash with plenty
P302 + P352

of soap and water.[2]

IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[2]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P317 Get medical help.

Get medical help if you feel
P319

unwell.[2]

Specific treatment (see
P321 supplemental first aid

instructions on this label).[2]
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P330 Rinse mouth.[2]
If skin irritation occurs: Get
P332 + P317 )
medical help.[2]
If eye irritation persists: Get
P337 + P317 )
medical help.[2]
Take off contaminated clothing
P362 + P364 _
and wash it before reuse.[2]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[2]
P405 Store locked up.[2]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[2]

Experimental Protocols & Methodologies

Detailed experimental protocols for the GHS classification of 2-Chloro-3-methoxy-5-
nitropyridine are not publicly available. The classification is typically based on a combination
of existing data, computational models, and, where necessary, experimental testing according
to established guidelines from organizations such as the OECD (Organisation for Economic
Co-operation and Development).

The general process for hazard classification involves:

o Data Collection: Gathering all available information on the substance's properties, including
results from in vivo and in vitro studies, physicochemical data, and human experience.

» Weight of Evidence Analysis: Evaluating the quality and consistency of the data to determine
the intrinsic hazards.

o Comparison with GHS Criteria: Matching the evaluated data against the specific criteria for
each hazard class and category as defined in the GHS Purple Book.
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Signaling Pathways and Toxicological Mechanisms

The specific molecular mechanisms and signaling pathways for the toxicity of 2-Chloro-3-
methoxy-5-nitropyridine have not been extensively elucidated in publicly accessible literature.
However, studies on related nitropyridine derivatives suggest that their toxicity may be linked to
their chemical structure, which can interact with biological macromolecules. For some
nitropyridines, mechanisms involving oxidative stress or interaction with DNA have been
proposed, particularly in microbiological systems. Further research is needed to determine the
precise toxicological pathways relevant to human health.

Visualizations
GHS Hazard Assessment Workflow

The following diagram illustrates the logical workflow for GHS hazard identification and
subsequent safety communication for a chemical substance like 2-Chloro-3-methoxy-5-
nitropyridine.
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Caption: Logical workflow for GHS hazard assessment and communication.
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Safe Handling Protocol

This diagram outlines the essential steps for the safe handling of 2-Chloro-3-methoxy-5-
nitropyridine in a laboratory setting, based on its GHS classification.
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Emergency Response
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Handling 2-Chloro-3-methoxy-5-nitropyridine
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Caption: Safe handling protocol for laboratory use.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1323517?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chloro-3-methoxy-5-nitropyridine | C6H5CIN203 | CID 23456152 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 2-Chloro-3-methoxy-5-nitropyridine CAS:75711-00-1 at Best Price in Ningbo -
Manufacturer [nbinnochem.com]

e 3. 2-Chloro-6-methoxy-3-nitropyridine | C6H5CIN203 | CID 2795029 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. justinlavallee.pages.cba.mit.edu [justinlavallee.pages.cba.mit.edu]

 To cite this document: BenchChem. [GHS hazard classification of 2-Chloro-3-methoxy-5-
nitropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323517#ghs-hazard-classification-of-2-chloro-3-
methoxy-5-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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